In this work a numerical methodology to solve the steady state Population Balance Equation (PBE) is developed. Three crystallisation mechanisms are included, namely: nucleation, size-independent growth and size-dependent loose agglomeration. The numerical method is based on the discretisation of the crystal size as distributed variable. In order to describe the loose agglomeration, the numerical methodology solves two PBE: one including the nucleation and growth mechanisms and one accounting for the agglomeration process. From the first PBE, liquid phase composition, supersaturation, developed crystal surface and Crystallite Size Distribution (CSD) are obtained. Similarly, the second PBE leads to the Agglomerate Size Distribution (ASD). The study of the size-dependant agglomeration kernel induces an additional numerical difficulty due to the dependency of both PBE and agglomeration kernel on the particle size. An accelerated fixed point algorithm based on the crossed secant method is adapted to overcome the difficulty and accurately solve the agglomeration PBE. The oxalic precipitation of uranium is simulated using this numerical methodology. First, the experimental results of a reference case are compared with the numerical predictions in terms of particle size distribution, mean size, mass fraction and moments. Then, the operating conditions are varied in order to test the algorithm robustness and performances. In all cases, the crossed secant method ensures the size-dependent agglomeration PBE solution and properly predicts the ASD. The developed numerical methodology predicts the mean particle size under the experimental uncertainty in a reasonable computation time and number of iterations.

To obtain the ε-CL-20 → γ-CL-20 transition mechanism and thus know the critical temperature for maintaining the ε-phase of CL-20 coated with different polymers, the interface interactions of ε-CL-20 and polymers were studied by theoretical and experimental methods. The binding energy and cohesive energy density between ε-CL-20 and polymers were calculated by molecular dynamics simulation, and the surface tension and the tension-related components of various polymers were determined by surface contact, adhesion and wetting theories. Moreover, the interface parameters of ε-CL-20/polymers were also calculated. The effects of different polymers on the polymorphic transformation of ε-CL-20 were investigated by the in-situ X-ray diffractometer (XRD). Given these characteristic polymorphic transformation parameters, polymers could be divided into three categories. Combined with the interface parameters of ε-CL-20/polymers, the method to prevent polymorphic transformation of ε-CL-20 in the application process was put forward, and exhibits great potential for application in controlling the process parameters, choosing the storage conditions, developing new ε-CL-20 based formulas, and choosing appropriate analysis methods.

Abstract not available

The preparation of high quality II-VI semiconductor single crystal still is a challenging task. The II-VI ternary compound Cd1-xZnxTe is an outstanding candidate for room temperature nuclear radiation detectors. Therefore, the epitaxial mechanism of its film is profound to clarify for accurate growth regulation and quality improvement. However, determining the essence of epitaxial growth remains challenge only using experiments to explore the effects of growth conditions on film epitaxy. In this work, the growth pits filling mechanism of CdZnTe epitaxial film has been elucidated by combining the experimental results with the first-principles calculation. Based on the Atomic Force Microscope data, the structural characteristics of growth pits were analyzed, and the layered growth model and the lateral step growth model were proposed. According to Gibbs-Wulff crystal growth law, the stability of two growth pits filling models was compared through the first-principles simulations. By comparing surface energies, we identified that the filling process of growth pits relies on the movement of steps along the interface. These results well describe the deposition mechanism of CdZnTe film prepared by close-spaced sublimation and provide inspirations to accurately regulate the II-VI film growth and obtain high quality films.

Rhombohedral distortion induced structural, magnetic, optical phase transitions and photocatalytic activity of BiFeO3 (BFO), samarium (Sm)-substituted and Sm-Cr co-substituted bismuth iron oxide nanoparticles were prepared using the tartaric acid modified wet chemical sol–gel route. XRD and FESEM techniques confirmed the pristine phase and nanocrystalline property of BFO, Bi0.85Sm0.15FeO3 and BSFCO5 samples. XRD as well as Raman spectra confirmed structural phase transformations from the rhombohedral (pristine BFO) to rhombohedral (Bi0.85Sm0.15FeO3 and Bi0.85Sm0.15Fe0.95Cr0.05O3), in case of Sm-Cr co-doping there is indication of more change of crystal structure than single Sm-doped. Sm-Cr co-doped into BFO could enhance magnetism, more interestingly; M−H loops reveal the highest saturation magnetization value compared to Sm-doped and BFO. An obvious blue shift is noted in the substituted samples as well as the reduction of bandgap compared to pristine BFO. The co-substitution enhanced the photocatalytic degradation activity as compared to Sm-doped and pure BiFeO3.

The evolution of lateral InSb nanowires (NW) grown on CdTe (0 0 1) substrate by increasing of the InSb thickness is reported. At 10-nm growth of InSb, NW with narrow lateral width of ∼ 70 nm and high NW density (∼18 μm−1) are obtained. The evolutional description of InSb NW growth based on the atomic force microscopic characterization is presented. The intrinsic strain at the interface and top InSb layer is revealed by x-ray diffraction analysis. The strong polarization-dependent photoluminescence (PL) of NW is observed. The polarization degree of NW is ∼ 80% and 56% when the excited laser and the emission PL are polarized, respectively. The latter can be attributed to the shape anisotropy.

This paper presents an experimental validation of an in situ ultrasound technique for tracking the solid–liquid interface during directional solidification of photovoltaic silicon. Ultrasound bursts are introduced from the top into the melt via the tip of a carbon glass waveguide directly plunged into the liquid. Several runs of solidification have been conducted using the same waveguide thus demonstrating its reusability, its mechanical resilience and its appropriate acoustical and chemical compatibility with the melt. We present the times of flight analysis to track the location of the solid–liquid interface. As part of the signal crosses the solidifying ingot, we also measure cs, the average celerity of sound waves in the solid. Since cs exhibits a significant dependance on crystal orientation, we consider the possibility to use the echoes to extract some information on the crystalline orientation in the ingot. By quantifying the uncertainties and their dependence with the duration of the experiment in particular, we outline the conditions necessary to detect accurately the average orientation in the solid.

Congruent and stoichiometric ferroelectric lithium niobate-tantalate crystals LiNb(1-x)TaxO3 of different compositions were grown by the Czochralski method. The stoichiometric crystals were grown using the top seeded solution growth method using LiWO4, which increases the Li content in the melt and in the grown crystal. Also, the use of a solvent can significantly reduce the temperature of the melt. The composition of the crystals was studied by inductively coupled plasma mass spectrometry using laser ablation, which allow studying the change in the composition of the grown crystals along the length and diameter. It is demonstrated that the content of Ta in the crystals exceeds the content of Ta in the initial charge, i.e., in the process of crystal growth, the melt becomes depleted in Ta. It is shown that the Ta content decreases along the crystal length due to the decrease in the Ta content in the melt. In the LiNb0.88Ta0.12O3 crystals, the piezoelectric moduli d22 and d33, and the velocities of bulk and surface acoustic waves were measured. The values of piezoelectric moduli and acoustic wave velocities are shown to occupy an intermediate position between LiNbO3 and LiTaO3 crystals.

Abstract not available

In this article, a series of (PrxGd1-x)2SrAl2O7 (x = 0.006–0.05) polycrystalline compounds were synthesized by traditional solid-state reaction to find out the optimum Pr ion’s concentration of the best fluorescence performance for single crystal growth. Then, a transparent 0.95 at.% Pr:Gd2SrAl2O7 (Pr:GSAO) single crystal was successfully grown by the Czochralski method. Spectroscopic properties and Judd-Ofelt theory analysis of this crystal were investigated in detail. The Pr:GSAO crystal has a strong and broad absorption band at about 453 nm, with the absorption cross section of 4.53 × 10−20 cm2 and the full width at half maximum (FWHM) of 5.10 nm (π-polarization), which matches well with the emission bands of InGaN laser diodes. There are a large number of emission peaks in the visible region, the strongest emission peak is located at about 662 nm with the cross section of 1.20 × 10-18 cm2 (π). The fluorescence lifetime of the 3P0 energy level of Pr:GSAO crystal is 5.55 μs. These results reveal that the Pr:GSAO crystal is a potential candidate for red lasers.